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Compound of Interest

Compound Name: 2-Amino-5-bromoisonicotinonitrile

Cat. No.: B582082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Amino-5-bromoisonicotinonitrile is a highly functionalized pyridine derivative

that has emerged as a crucial building block in synthetic and medicinal chemistry. Its unique

arrangement of amino, bromo, and cyano groups on a pyridine core provides a versatile

platform for the construction of complex molecular architectures, particularly in the realm of

drug discovery. This technical guide provides an in-depth overview of its synthesis, key

reactions, and applications, with a focus on its role in the development of kinase inhibitors.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Amino-5-bromoisonicotinonitrile is

presented in the table below. This data is essential for its handling, characterization, and use in

synthetic protocols.

Property Value

Molecular Formula C₆H₄BrN₃

Molecular Weight 198.02 g/mol

Appearance Solid

CAS Number 944401-72-3
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Synthesis of 2-Amino-5-bromoisonicotinonitrile
While a specific, detailed, and publicly available experimental protocol for the direct synthesis

of 2-Amino-5-bromoisonicotinonitrile is not readily found in the searched literature, its

synthesis can be inferred from standard organic chemistry principles and protocols for

analogous compounds. A plausible synthetic route would involve the bromination of 2-

aminoisonicotinonitrile.

Conceptual Synthetic Workflow:

2-Aminoisonicotinonitrile

Brominating Agent (e.g., NBS)
Solvent (e.g., ACN, DMF)

2-Amino-5-bromoisonicotinonitrile
 

2-Amino-5-bromoisonicotinonitrile

Ar-B(OH)2
Pd Catalyst, Base

Solvent, Heat

2-Amino-5-arylisonicotinonitrile

2-Amino-5-bromoisonicotinonitrile

R1R2NH
Pd Catalyst, Ligand, Base

Solvent, Heat

2-Amino-5-(N,N-disubstituted)isonicotinonitrile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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